Cas no 2097892-34-5 (2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide)

• Product Name: 2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide
• CAS No: 2097892-34-5
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 5819406
• PubChem ID: 121177300
• Update Time: 2025-05-27

2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide
• 2097892-34-5
• F6514-7749
• AKOS032459258
• N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(naphthalen-1-yl)acetamide
• 2-(naphthalen-1-yl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide
• 2-naphthalen-1-yl-N-[2-(triazol-2-yl)ethyl]acetamide

• Inchi： 1S/C16H16N4O/c21-16(17-10-11-20-18-8-9-19-20)12-14-6-3-5-13-4-1-2-7-15(13)14/h1-9H,10-12H2,(H,17,21)
• InChI Key： KAJUIPJUYKYEGQ-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=CC2C=CC=CC1=2)NCCN1N=CC=N1

Computed Properties

• Exact Mass: 280.13241115g/mol
• Monoisotopic Mass: 280.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide

Research Briefing on 2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide (CAS: 2097892-34-5)

In recent years, the compound 2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide (CAS: 2097892-34-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

The compound belongs to a class of molecules that combine a naphthalene moiety with a 1,2,3-triazole ring, linked through an acetamide bridge. This structural arrangement is particularly interesting because it allows for interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. Recent studies have explored its potential as a modulator of key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in a wide range of pathological conditions.

One of the most notable findings in recent research is the compound's ability to act as a selective inhibitor of certain kinases. Kinases are critical regulators of cellular processes, and their dysregulation is often associated with cancer and other diseases. Preliminary in vitro studies have demonstrated that 2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide exhibits promising inhibitory activity against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have also highlighted the compound's anti-inflammatory effects. Experimental models of inflammation have shown that it can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This anti-inflammatory activity is thought to be mediated through the modulation of the NF-κB pathway, further underscoring its therapeutic potential in conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to produce this compound, which is crucial for its further development and potential commercialization. Notably, the use of click chemistry for the incorporation of the triazole ring has been a key innovation, offering high yields and excellent regioselectivity.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research on 2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide underscores its potential as a valuable tool in chemical biology and a promising candidate for drug discovery.

In conclusion, the latest research on 2-(naphthalen-1-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide (CAS: 2097892-34-5) highlights its multifaceted biological activities and therapeutic potential. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be essential for its translation into clinical applications. This compound represents an exciting area of research in the intersection of chemistry and biology, with implications for the treatment of various diseases.